Cas no 65833-14-9 (3,4-Dibromo-1H-pyrrole-2,5-dione; N-Ph)

3,4-Dibromo-1H-pyrrole-2,5-dione; N-Ph structure
65833-14-9 structure
Product Name:3,4-Dibromo-1H-pyrrole-2,5-dione; N-Ph
CAS No:65833-14-9
MF:C10H5Br2NO2
MW:330.960201025009
CID:2675561
PubChem ID:13059268
Update Time:2025-04-21

3,4-Dibromo-1H-pyrrole-2,5-dione; N-Ph Chemical and Physical Properties

Names and Identifiers

    • 3,4-DIBROMO-1-PHENYL-PYRROLE-2,5-DIONE
    • 3,4-dibromo-1-phenylpyrrole-2,5-dione
    • 65833-14-9
    • SCHEMBL1163609
    • SAOKSEAZOIEPGA-UHFFFAOYSA-N
    • DTXSID60516718
    • N-Phenyldibromomaleimide
    • DTXCID10467524
    • 3,4-Dibromo-1-phenyl-1H-pyrrole-2,5-dione
    • N-phenyl-dibromomaleimide
    • 3,4-Dibromo-1H-pyrrole-2,5-dione; N-Ph
    • Inchi: 1S/C10H5Br2NO2/c11-7-8(12)10(15)13(9(7)14)6-4-2-1-3-5-6/h1-5H
    • InChI Key: SAOKSEAZOIEPGA-UHFFFAOYSA-N
    • SMILES: BrC1C(=O)N(C2C=CC=CC=2)C(=O)C=1Br

Computed Properties

  • Exact Mass: 330.86665Da
  • Monoisotopic Mass: 328.86870Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.4Ų
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